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Compound of Interest

Compound Name: (~2~H_32_)Pentadecane

Cat. No.: B1591067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated pentadecane (C15D32), a saturated hydrocarbon with all hydrogen atoms replaced

by deuterium. This document is intended for researchers, scientists, and professionals in drug

development who may utilize deuterated compounds as standards, in kinetic isotope effect

studies, or as tracers in metabolic research. The guide details key physical parameters,

outlines the experimental methodologies for their determination, and presents a comparative

analysis with non-deuterated n-pentadecane.

Core Physical Properties: A Comparative Analysis
The substitution of protium (¹H) with deuterium (²H) introduces subtle yet significant changes in

the physical properties of organic molecules. These differences primarily arise from the greater

mass of deuterium, which affects vibrational frequencies of C-D bonds compared to C-H bonds,

leading to altered intermolecular forces. The following tables summarize the key physical

properties of deuterated pentadecane (pentadecane-d32) and its non-deuterated counterpart,

n-pentadecane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1591067?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Deuterated Pentadecane
(C15D32)

n-Pentadecane (C15H32)

Molecular Formula C₁₅D₃₂ C₁₅H₃₂

Molecular Weight 244.61 g/mol 212.41 g/mol

CAS Number 36340-20-2 629-62-9

Table 1: General Properties of Deuterated and Non-Deuterated Pentadecane

Property
Value (Deuterated
Pentadecane)

Value (n-
Pentadecane)

Conditions

Melting Point 8-10 °C[1][2] 8-10 °C Atmospheric Pressure

Boiling Point 270 °C[1][2] 270.6 °C Atmospheric Pressure

Density 0.883 g/mL[1][2] 0.7685 g/mL at 25 °C

Refractive Index (nD) 1.432[1][2] 1.4315 at 20 °C

Flash Point 132 °C[1] 132 °C Closed Cup

Kinematic Viscosity < 7 mm²/s[3] ~2.8 mPa·s (Dynamic)

at 40 °C (Deuterated)

/ 20°C (Non-

deuterated)

Surface Tension No data found 27.07 mN/m at 25 °C

Table 2: Comparative Physical Data of Deuterated and Non-Deuterated Pentadecane. Note:

Direct, peer-reviewed experimental data for all physical properties of deuterated pentadecane

is limited. Values are primarily sourced from supplier data sheets and may not reflect the

precision of dedicated academic studies.

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the application of deuterated

compounds in research. Below are detailed methodologies for measuring the key physical
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parameters of deuterated pentadecane.

Melting Point Determination
The melting point of a substance is a critical indicator of its purity. For a pure crystalline solid,

the melting point is a sharp, well-defined temperature at which the solid phase is in equilibrium

with the liquid phase.

Methodology: Capillary Method

Sample Preparation: A small amount of solid deuterated pentadecane is finely powdered and

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus, such as a Thiele tube or a modern digital

instrument, is used. The apparatus typically consists of a heating block or an oil bath, a

thermometer, and a means to observe the sample.

Heating: The capillary tube is placed in the heating block of the apparatus. The temperature

is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the expected melting

point.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded. This range is reported as the

melting point. For a pure substance, this range should be narrow (typically < 1 °C).

Sample Preparation Measurement Data Recording

Powder Solid Sample Pack into Capillary Tube Place in Melting Point Apparatus Heat at a Controlled Rate Observe Phase Transition Record Start of Melting Record Completion of Melting

Click to download full resolution via product page

Workflow for Melting Point Determination

Boiling Point Determination
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. It is a key characteristic for liquid compounds.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Introduction: A known volume of liquid deuterated pentadecane is placed in the

round-bottom flask along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises into the distillation

head.

Temperature Reading: The thermometer is positioned so that the top of the bulb is level with

the side arm of the distillation head. The temperature is recorded when it stabilizes,

indicating that the vapor and liquid are in equilibrium. This stable temperature is the boiling

point.

Place Sample in Distillation Flask Assemble Distillation Apparatus Heat Sample Gently Observe Vapor Condensation Record Stable Thermometer Reading

Click to download full resolution via product page

Workflow for Boiling Point Determination by Distillation

Density Measurement
Density is the mass per unit volume of a substance and is an important physical property that is

affected by isotopic substitution.

Methodology: Pycnometry

Pycnometer Calibration: A pycnometer, a small glass flask of a known volume, is cleaned,

dried, and weighed empty. It is then filled with a reference liquid of known density (e.g.,

deionized water) at a specific temperature, and weighed again to determine the exact

volume of the pycnometer.
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Sample Measurement: The pycnometer is emptied, dried, and then filled with deuterated

pentadecane at the same temperature.

Weighing: The pycnometer containing the deuterated pentadecane is weighed.

Calculation: The density of the deuterated pentadecane is calculated by dividing the mass of

the sample (mass of filled pycnometer minus mass of empty pycnometer) by the calibrated

volume of the pycnometer.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a fundamental physical property that is sensitive to changes in

molecular structure and composition.

Methodology: Abbe Refractometer

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: A few drops of the liquid deuterated pentadecane are placed on the

prism of the refractometer.

Measurement: The prisms are closed, and the instrument is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is made is also recorded, as the refractive index is temperature-

dependent.

Isotope Effects on Physical Properties
The observed differences in the physical properties between deuterated and non-deuterated

pentadecane can be attributed to the "isotope effect." The greater mass of deuterium leads to a

lower zero-point energy for C-D bonds compared to C-H bonds. This results in stronger, shorter

C-D bonds and consequently, slightly different intermolecular forces (van der Waals forces).
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Density: The most significant difference is in density. Due to the higher mass of deuterium,

deuterated compounds are denser than their protonated counterparts.

Boiling and Melting Points: The effect on boiling and melting points is generally small for non-

polar molecules like alkanes. The slightly stronger intermolecular forces in deuterated

alkanes can sometimes lead to marginally higher boiling and melting points, though this

effect is not consistently observed and can be influenced by changes in molecular packing in

the solid state.

Viscosity: The increased mass and potentially stronger intermolecular interactions in

deuterated liquids can lead to a slightly higher viscosity.

Refractive Index: The refractive index is related to the polarizability of the molecule. The

shorter and stronger C-D bonds can lead to a slight decrease in molar volume and a subtle

change in polarizability, resulting in a slightly different refractive index.
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Primary Isotopic Difference

Molecular Level Effects

Macroscopic Physical Property Changes

Increased Mass of Deuterium vs. Protium

Lower Zero-Point Energy of C-D Bond

Shorter and Stronger C-D Bond

Altered Intermolecular Forces (van der Waals)

Increased Density Slightly Altered Boiling/Melting Points Potentially Increased Viscosity Slightly Altered Refractive Index
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Logical Flow of Isotope Effects on Physical Properties

Conclusion
The physical properties of deuterated pentadecane are subtly but measurably different from

those of its non-deuterated analog. These differences, primarily driven by the increased mass

of deuterium, are important considerations for researchers using this compound in sensitive

applications. This guide provides the foundational data and experimental context necessary for

the effective utilization of deuterated pentadecane in scientific research and development.

Further high-precision studies would be beneficial to refine the quantitative data presented and

to explore other physical properties such as surface tension in more detail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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